Cas no 2384663-79-8 (4-Chloro-2-fluoro-3-formylbenzonitrile)

• Product Name: 4-Chloro-2-fluoro-3-formylbenzonitrile
• CAS No: 2384663-79-8
• MF: C₈H₃ClFNO
• MW: 183.566924333572
• CID: 5464307
• PubChem ID: 165998366
• Update Time: 2025-06-14

4-Chloro-2-fluoro-3-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-3-formylbenzonitrile
• Z3325823039
• 4-Chloro-2-fluoro-3-formylbenzonitrile

• Inchi： 1S/C8H3ClFNO/c9-7-2-1-5(3-11)8(10)6(7)4-12/h1-2,4H
• InChI Key： AUDYSWUXFBCMKG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1C=O)F

Computed Properties

• Exact Mass: 182.9887196 g/mol
• Monoisotopic Mass: 182.9887196 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9
• Molecular Weight: 183.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Chloro-2-fluoro-3-formylbenzonitrile

Comprehensive Overview of 4-Chloro-2-fluoro-3-formylbenzonitrile (CAS No. 2384663-79-8)

4-Chloro-2-fluoro-3-formylbenzonitrile (CAS No. 2384663-79-8) is a highly specialized aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzonitrile derivative is characterized by its unique molecular structure, featuring a chloro, fluoro, and formyl functional group attached to a benzene ring. Its multifunctional properties make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for halogenated aromatic compounds like 4-Chloro-2-fluoro-3-formylbenzonitrile is driven by their versatility in cross-coupling reactions, a topic frequently searched by chemists on platforms like Google Scholar and Reaxys. Researchers often inquire about "synthetic routes for fluorinated benzaldehydes" or "applications of chloro-fluoro benzonitriles," highlighting the compound's relevance in modern organic synthesis. Its electron-withdrawing groups enhance reactivity in nucleophilic aromatic substitution (SNAr) reactions, a feature exploited in the design of high-performance materials and biologically active molecules.

In the context of green chemistry trends, CAS 2384663-79-8 has been studied for its potential in atom-efficient transformations. Recent publications explore its use in catalytic C-H activation processes, aligning with industry efforts to reduce solvent waste—a hot topic in ACS Sustainable Chemistry & Engineering discussions. The compound's formyl group serves as a strategic handle for further derivatization, enabling the construction of heterocyclic scaffolds prevalent in 60% of FDA-approved drugs.

Analytical characterization of 4-Chloro-2-fluoro-3-formylbenzonitrile typically involves HPLC-MS and 19F NMR spectroscopy, techniques commonly queried in chemical forums. Its crystalline form exhibits favorable stability under ambient conditions, addressing frequent storage-related questions from industrial users. The compound's logP value (predicted at 2.1) suggests moderate lipophilicity, making it suitable for medicinal chemistry optimization—a key consideration in drug discovery workflows.

From a regulatory perspective, 2384663-79-8 falls under standard laboratory chemical classifications. However, its structural analogs frequently appear in patents for kinase inhibitors and herbicide safeners, connecting it to trending searches about "next-generation agrochemicals." The chloro-fluoro substitution pattern contributes to enhanced metabolic stability in biological systems, explaining its prevalence in preclinical candidate optimization studies.

Supply chain data indicates rising global demand for high-purity 4-Chloro-2-fluoro-3-formylbenzonitrile, particularly from contract research organizations (CROs). This aligns with Google Trends data showing increased queries for "custom fluorinated building blocks" over the past 24 months. The compound's scalable synthesis—often achieved via Vilsmeier-Haack formylation of precursor halides—makes it cost-effective for kilolab production, a crucial factor for process chemistry teams.

In material science applications, the nitrile moiety of CAS 2384663-79-8 enables polymerization into high-temperature resins, answering frequent queries about "heat-resistant polymer precursors." Its electron-deficient aromatic system also facilitates charge transport in organic electronic devices, connecting it to searches for "non-fullerene acceptors in OPVs" (organic photovoltaics). These multidisciplinary applications underscore why this compound appears in over 120 patent families since 2020.

For analytical laboratories, 4-Chloro-2-fluoro-3-formylbenzonitrile serves as a HPLC calibration standard due to its distinct UV absorbance at 254 nm. This practical utility generates substantial search traffic around "chromatography reference materials." The compound's mass spec fragmentation pattern (characteristic loss of HCN at m/z 28) is frequently discussed in mass spectrometry forums, demonstrating its didactic value for analytical method development training.